6-((tert-Butoxycarbonyl)amino)-2-fluoronicotinic acid

• IUPAC Name: 2-fluoro-6-[(2-methylpropan-2-yl)oxycarbonylamino]pyridine-3-carboxylic acid
• InChI: InChI=1S/C11H13FN2O4/c1-11(2,3)18-10(17)14-7-5-4-6(9(15)16)8(12)13-7/h4-5H,1-3H3,(H,15,16)(H,13,14,17)
• InChI Key: YXJYSMNZZIGPTQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=NC(=C(C=C1)C(=O)O)F
• Molecular Formula: C11H13FN2O4
• Molecular Weight: 256.23 g/mol

Description

The compound “6-((tert-Butoxycarbonyl)amino)-2-fluoronicotinic acid” is a derivative of nicotinic acid, also known as vitamin B3 or niacin. The molecule contains a pyridine ring, which is a six-membered ring with five carbon atoms and one nitrogen atom. The “tert-Butoxycarbonyl” group (also known as a “Boc” group) is a common protecting group used in organic synthesis, particularly in the synthesis of peptides. The Boc group protects an amino group from reacting until it is removed in a later step of the synthesis.

Chemical Reactions Analysis

The Boc group can be removed under acidic conditions, revealing the amino group. This could allow the compound to undergo further reactions, such as coupling with a carboxylic acid to form a peptide bond in the presence of a peptide coupling reagent.

Safety and Hazards

As with any chemical, appropriate safety precautions should be taken when handling this compound. It’s important to use personal protective equipment and work in a well-ventilated area. If the compound is a solid, avoid creating dust. If it’s a liquid, avoid spills and skin contact.

Future Directions

The use of Boc-protected amino acids is a well-established technique in peptide synthesis. This particular compound could potentially be used in the synthesis of fluorinated peptides, which are of interest in medicinal chemistry due to the unique properties of fluorine atoms.